Cas no 873205-71-1 (1H-Benzimidazole-4,7-dione, 2-ethyl-)

• Product Name: 1H-Benzimidazole-4,7-dione, 2-ethyl-
• CAS No: 873205-71-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 709505
• PubChem ID: 45120781
• Update Time: 2025-04-19

1H-Benzimidazole-4,7-dione, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-dione, 2-ethyl-
• 2-ethyl-1H-benzimidazole-4,7-dione
• 2-Ethyl-1H-benzo[d]imidazole-4,7-dione
• 873205-71-1

• Inchi： 1S/C9H8N2O2/c1-2-7-10-8-5(12)3-4-6(13)9(8)11-7/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： PIAXBQCTQXLBFH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=C1NC(CC)=N2)=O

Computed Properties

• Exact Mass: 176.059
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 1.1